Cas no 1171913-46-4 (4-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• CAS No: 1171913-46-4
• MF: C₁₈H₁₉ClN₆O₂S
• MW: 418.900460481644
• CID: 6444652
• PubChem ID: 44072278
• Update Time: 2025-06-08

4-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• 4-[4-(3-chlorophenyl)sulfonylpiperazin-1-yl]-6-(2-methylimidazol-1-yl)pyrimidine
• VU0648840-1
• 4-(4-((3-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• SR-01000923856-1
• AKOS024515524
• F5607-0081
• SR-01000923856
• 1171913-46-4
• 4-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

• Inchi： 1S/C18H19ClN6O2S/c1-14-20-5-6-25(14)18-12-17(21-13-22-18)23-7-9-24(10-8-23)28(26,27)16-4-2-3-15(19)11-16/h2-6,11-13H,7-10H2,1H3
• InChI Key： KKAFUHQOSMOTIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(N1CCN(C2C=C(N=CN=2)N2C=CN=C2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 418.0978727g/mol
• Monoisotopic Mass: 418.0978727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.6Ų

Additional information on 4-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

Introduction to 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS No. 1171913-46-4)

4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine, also known by its CAS number 1171913-46-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperazine ring, a pyrimidine core, and a chlorobenzenesulfonyl group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine can be described as follows: it consists of a pyrimidine ring substituted at the 4-position with a piperazine moiety, which is further functionalized with a 3-chlorobenzenesulfonyl group. The 6-position of the pyrimidine ring is substituted with a 2-methylimidazole group. This combination of functional groups imparts specific biological activities that are of interest in pharmaceutical research.

Recent studies have highlighted the potential of 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine in various therapeutic areas. One of the key areas of focus has been its activity as an inhibitor of specific kinases, which are enzymes involved in signal transduction pathways and play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis. Kinase inhibitors have shown promise in the treatment of cancers and inflammatory diseases, and this compound has demonstrated selective inhibition of certain kinases, making it a valuable lead for further drug development.

In addition to its kinase inhibitory properties, 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine has also been investigated for its potential as an antiviral agent. Research has shown that this compound can interfere with the replication cycle of certain viruses, potentially offering new avenues for the treatment of viral infections. The exact mechanism by which it exerts its antiviral effects is still under investigation, but preliminary studies suggest that it may target viral enzymes or host cell factors essential for viral replication.

The pharmacokinetic properties of 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetic data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve these properties and enhance the compound's therapeutic potential.

Toxicity studies on 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine have indicated that it is generally well-tolerated at therapeutic doses. Preclinical studies have not revealed any significant toxicity concerns, although more extensive safety evaluations are needed before it can be advanced to clinical trials. These studies will help to establish safe dosing regimens and identify any potential side effects or adverse reactions.

The clinical development of 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine is currently in its early stages. Preclinical data have provided encouraging results, and the compound is being evaluated for its efficacy in various disease models. If these studies continue to show promise, it may proceed to Phase I clinical trials to assess its safety and tolerability in humans. Subsequent phases will focus on evaluating its efficacy in treating specific conditions and determining optimal dosing regimens.

In conclusion, 4-(4-(3-Chlorobenzenesulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-y l)pyrimidine (CAS No. 1171913 - 46 - 4) represents an exciting advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more data become available from ongoing studies, the full potential of this compound will be better understood, potentially leading to new treatments for various diseases.